Cas no 125317-39-7 (Vinorelbine Ditartrate)

Vinorelbine Ditartrate is a semi-synthetic vinca alkaloid derivative used primarily as an antineoplastic agent. It functions by inhibiting microtubule polymerization, thereby disrupting mitotic spindle formation and arresting cell division in the metaphase stage. This compound is particularly effective in the treatment of non-small cell lung cancer (NSCLC) and advanced breast cancer. Its ditartrate salt form enhances solubility and stability, facilitating intravenous administration. Vinorelbine Ditartrate exhibits a favorable toxicity profile compared to other vinca alkaloids, with reduced neurotoxicity while maintaining potent cytotoxic activity. It is often used in combination therapies due to its synergistic effects with other chemotherapeutic agents. Proper handling and storage are essential to maintain its efficacy.

Vinorelbine Ditartrate structure

Product Name:Vinorelbine Ditartrate

CAS No:125317-39-7

MF:C₅₃H₆₆N₄O₂₀

MW:1079.10595655441

CID:63767

PubChem ID:24724660

Update Time:2025-11-06

Vinorelbine Ditartrate Chemical and Physical Properties

Names and Identifiers

- Vinorelbine Ditartrate
- Vinorelbine Bitartrate
- 3',4'-Didehydro-4'-deoxy-C'-norvincaleukoblastine R-(R*,R*)-2-3-dihydroxybutanedioate (1:2) salt
- Navelbine tartrate
- NVB
- NAVELBINE
- VINORELBIN
- BITARTRATE
- VINORELBINE DITARTARIC ACID
- VINORELBINE DITARTRATE SALT
- butanedioate(1:2)
- c’-norvincaleukoblastine,3’,4’-didehydro-4’-dioxy-,(r-(r*,r*))-2,3-dihydroxy
- KW-2307
- 5'-NORANHYDROVINOBLASTINE TARTRATE
- 3',4'-DIDEHYDRO-4'-DEOXY-C'-NORVINCALEUKOBLASTINE [R-(R*,R*)-2-3-DIHYDROXYBUTANEDIOATE (1:2) SALT]
- Pacilitaxel
- VINORELBINEDITARTRATE SALT HYDRATE
- VINORELBINE TARTRATE USP STANDARD
- Vinorelbine Tartrate
- Vinorelbine
- Vinorelbine Ditartra
- Vinorelbine ditartrate (KW-2307, Navelbine®,Biovelbin®,Eunades®)
- Nor-5'-anhydrovinblastine ditartrate
- Navelbine tar
- Eunades
- VINORELBINE(RG)
- lbine Ditartrate
- Vinorelbin artrate
- Vinorelbinetartrate
- methyl (3aR,3a1R,4R,5S,5aR,10bR)-4-acetoxy-3a-ethyl-9-((6S,8S)-4-ethyl-8-(methoxycarbonyl)-1,3,6,7,8,9-hexahydro-2,6-methanoazecino[4,3-b]indol-8-yl)-5-hydroxy-8-methoxy-6-methyl-3a,3a1,4,5,5a,6,11,12-octahydro-1H-indolizino[8,1-cd]carbazole-5-carboxylate bis((2R,3R)-2,3-dihydroxysuccinate)
- vinorelbine, ditartrate
- (2R,3R)-2,3-dihydroxybutanedioic acid;methyl (1R,9R,10S,11R,12R,19R)-11-acetyloxy-12-ethyl-4-[(12S,14S)-16-ethyl-12-methoxycarbonyl-1,10-diazatetracyclo[12.3.1.03,11.04,9]octadeca-3(11),4,6,8,15-pentaen-12-yl]-10-hydroxy-5-methoxy-8-methyl-8,16-diazapentacyclo[10.6.1.01,9.02,7.016,19]nonadeca-2,4,6,13-tetraene-10-carboxylate
- Vinorelbine ditartrate salt hydrate
- KW-2307;Nor-5'-anhydrovinblastine ditartrate
- 125317-39-7
- MFCD03613607
- 3',4'-Didehydro-4'-deoxy-C'-norvincaleukoblastine [R-(R*,R*)-2-3-dihydroxybutanedioate (1:2)salt]
- 1217449-57-4
- Q-100110
- CILBMBUYJCWATM-LNLXBTRNSA-N
- MDL： MFCD03613607
- Inchi： 1S/C45H54N4O8.2C4H6O6/c1-8-27-19-28-22-44(40(51)55-6,36-30(25-48(23-27)24-28)29-13-10-11-14-33(29)46-36)32-20-31-34(21-35(32)54-5)47(4)38-43(31)16-18-49-17-12-15-42(9-2,37(43)49)39(57-26(3)50)45(38,53)41(52)56-7;2*5-1(3(7)8)2(6)4(9)10/h10-15,19-21,28,37-39,46,53H,8-9,16-18,22-25H2,1-7H3;2*1-2,5-6H,(H,7,8)(H,9,10)/t28-,37+,38-,39-,42-,43-,44+,45+;2*1-,2-/m111/s1
- InChI Key： CILBMBUYJCWATM-LNLXBTRNSA-N
- SMILES： O(C(C)=O)[C@H]1[C@](C(=O)OC)([C@H]2[C@@]3(C4C=C([C@]5(C(=O)OC)C6=C(C7C=CC=CC=7N6)CN6CC(CC)=C[C@@H](C6)C5)C(=CC=4N2C)OC)CCN2CC=C[C@]1(CC)[C@H]23)O.O[C@@H](C(=O)O)[C@H](C(=O)O)O.O[C@@H](C(=O)O)[C@H](C(=O)O)O

Computed Properties

Exact Mass: 1078.43000
Monoisotopic Mass: 1078.42704051 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 10
Hydrogen Bond Acceptor Count: 24
Heavy Atom Count: 77
Rotatable Bond Count: 16
Complexity: 1820
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 11
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Topological Polar Surface Area: 364
Molecular Weight: 1079.1

Experimental Properties

Color/Form: Powder
Density: 1.36
Melting Point: 208-222°C (Anhyd.)
Boiling Point: No data available
Flash Point: No data available
Refractive Index: 1.675
Solubility: H2O: 10 mg/mL
PSA: 363.99000
LogP: 0.44920
Solubility: water
Vapor Pressure: No data available

Vinorelbine Ditartrate Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H317
Warning Statement： P280
Hazardous Material transportation number：UN 1544PSN1 6.1 / PGII
WGK Germany：3
Hazard Category Code： R43
Safety Instruction： S26; S36
Hazardous Material Identification：
Risk Phrases：R43
Safety Term：S26;S36
Storage Condition：4°C, protect from light

Vinorelbine Ditartrate Customs Data

HS CODE：2942000000
Customs Data：

China Customs Code:
2942000000

Vinorelbine Ditartrate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	L-CO155-5mg	Vinorelbine Ditartrate	125317-39-7	≥98%(HPLC)	5mg	￥195.0	2022-02-28
MedChemExpress	HY-12053A-10mM*1mLinDMSO	Vinorelbine ditartrate	125317-39-7	98.08%	10mM*1mLinDMSO	￥773	2023-07-26
MedChemExpress	HY-12053A-10mg	Vinorelbine ditartrate	125317-39-7	99.88%	10mg	￥651	2024-05-24
MedChemExpress	HY-12053A-50mg	Vinorelbine ditartrate	125317-39-7	99.88%	50mg	￥1988	2024-05-24
ChemFaces	CFN90142-20mg	Vinorelbine Tartrate	125317-39-7	>=98%	20mg	$178	2021-07-22
HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI	BZP0931-20mg	Vinorelbine Ditartrate	125317-39-7	HPLC≥98%	20mg	￥580元	2023-09-15
DC Chemicals	DC4184-100 mg	Vinorelbine Ditartrate	125317-39-7	99%	100mg	$350.0	2022-02-28
DC Chemicals	DC4184-250 mg	Vinorelbine Ditartrate	125317-39-7	99%	250mg	$650.0	2022-02-28
DC Chemicals	DC4184-1 g	Vinorelbine Ditartrate	125317-39-7	99%	1g	$1350.0	2022-02-28
Apollo Scientific	BIFK0008-10mg	Vinorelbine Ditartrate Salt	125317-39-7	98%	10mg	£75.00	2025-02-19

Vinorelbine Ditartrate Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:125317-39-7)Vinorelbine tartrate

Order Number:sfd19569

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:38

Price ($):discuss personally

Email:sales2@senfeida.com

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Vinorelbine Ditartrate Spectrogram

1H NMR

300 MHz

DMSO

13C NMR

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